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Compound of Interest

Compound Name: SK-216

Cat. No.: B610859 Get Quote

Application Notes and Protocols for SK-216
For Researchers, Scientists, and Drug Development Professionals

Introduction
SK-216 is a potent and specific small molecule inhibitor of Plasminogen Activator Inhibitor-1

(PAI-1). PAI-1 is a key regulator of the fibrinolytic system and is implicated in a variety of

physiological and pathological processes, including thrombosis, fibrosis, and cancer

progression. By inhibiting PAI-1, SK-216 can modulate downstream signaling pathways,

affecting processes such as cell migration, invasion, and angiogenesis. These application

notes provide detailed protocols for the preparation and use of SK-216 stock solutions in

experimental settings.

Physicochemical Properties of SK-216
A clear understanding of the physicochemical properties of SK-216 is essential for its effective

use in research.
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Property Value Reference

Chemical Name

2-[5-[[6-[5-(1,1-

Dimethylethyl)-2-

benzoxazolyl]-2-

naphthalenyl]oxy]pentyl]propa

nedioic acid disodium salt

[1]

Molecular Weight 533.52 g/mol [1][2]

Empirical Formula C₂₉H₂₉NNa₂O₆ [2]

CAS Number 654080-03-2 [1][2]

Appearance Off-white to light yellow solid [3]

Purity ≥98% (HPLC) [1]

Solubility and Stock Solution Preparation
Proper preparation of stock solutions is critical for obtaining reproducible experimental results.

Solvent Concentration Method Reference

Water 5 mM (2.67 mg/mL) Gentle warming [1]

Water
12.50 mM (6.67

mg/mL)

Ultrasonic and

warming and heat to

60°C

[3]

Protocol for Preparing a 10 mM SK-216 Stock Solution in Water:

Materials:

SK-216 solid powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials
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Vortex mixer

Water bath or heat block (optional)

Ultrasonicator (optional)

0.22 µm sterile filter

Calculation:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight (g/mol) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 533.52 g/mol * 1000 mg/g = 5.3352 mg

Procedure:

1. Weigh out 5.34 mg of SK-216 powder and place it in a sterile microcentrifuge tube.

2. Add 1 mL of sterile water to the tube.

3. Vortex the solution thoroughly.

4. If the compound does not fully dissolve, gentle warming in a water bath (up to 60°C)

and/or sonication can be applied until the solution is clear.[3]

5. Once dissolved, sterilize the stock solution by passing it through a 0.22 µm sterile filter into

a new sterile tube.

6. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Storage and Stability
Proper storage is crucial to maintain the activity of SK-216.
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Form
Storage
Temperature

Duration
Special
Conditions

Reference

Solid
Room

Temperature
Desiccate [1]

Stock Solution -20°C 1 month

Sealed storage,

away from

moisture.

[3]

Stock Solution -80°C 6 months

Sealed storage,

away from

moisture.

[3]

Safety and Handling
SK-216 is for research use only and not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling the compound.

Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

In case of contact with eyes or skin, wash immediately with plenty of water.

Consult the Material Safety Data Sheet (MSDS) from your supplier for complete safety

information.

Experimental Protocols
In Vitro Cell-Based Assays

SK-216 has been shown to inhibit cell invasion and angiogenesis in various cell lines.

Table of In Vitro Applications:
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Cell Line
Concentrati
on(s)

Incubation
Time

Assay
Observed
Effect

Reference

143B (Human

Osteosarcom

a)

25, 50 µM 48 h
Cell Invasion

Assay

Inhibition of

PAI-1

expression

and cell

invasion.

[3]

HUVECs Not specified Not specified

VEGF-

induced

migration and

tube

formation

Inhibition of

migration and

tube

formation.

[4]

Protocol: Cell Invasion Assay using a Transwell System

Cell Culture: Culture 143B osteosarcoma cells in appropriate media until they reach 70-80%

confluency.

Starvation: Serum-starve the cells for 24 hours prior to the experiment.

Preparation of Transwell Inserts: Coat the upper surface of Transwell inserts (8 µm pore

size) with Matrigel and allow it to solidify.

Cell Seeding: Harvest the starved cells and resuspend them in serum-free media. Seed the

cells into the upper chamber of the Matrigel-coated Transwell inserts.

Treatment: In the lower chamber, add media containing a chemoattractant (e.g., fetal bovine

serum). In the upper chamber, add serum-free media containing different concentrations of

SK-216 (e.g., 0, 25, 50 µM).

Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

Analysis:

Remove the non-invading cells from the upper surface of the insert with a cotton swab.
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Fix the invading cells on the lower surface of the membrane with methanol and stain with

a suitable stain (e.g., crystal violet).

Count the number of invading cells in several microscopic fields.

Signaling Pathways and Experimental Workflows
PAI-1 Signaling Pathway

SK-216 inhibits PAI-1, which in turn modulates the activity of urokinase-type plasminogen

activator (uPA) and tissue-type plasminogen activator (tPA). This has downstream effects on

plasmin generation, extracellular matrix degradation, and cell signaling.
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PAI-1 signaling pathway and the inhibitory action of SK-216.

Experimental Workflow for Stock Solution Preparation
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A standardized workflow ensures consistency in the preparation of SK-216 stock solutions for

various experiments.

Preparation

Processing & Storage

1. Weigh SK-216 Powder

2. Dissolve in Solvent
(e.g., Sterile Water)

3. Aid Dissolution
(Vortex, Warm, Sonicate)

4. Sterile Filter (0.22 µm)

5. Aliquot into
Single-Use Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing SK-216 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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